Diethyl (2-amino-2-oxoethyl)phosphonate
Overview
Description
Organophosphonates are a class of compounds known for their significant bioactivity. Among these, diethyl (2-amino-2-oxoethyl)phosphonate derivatives have been studied for various applications, including their potential as anticancer agents. For instance, Diethyl [(3-phenoxy-2-oxo-4-phenyl-azetidin-1-yl)phenylmethyl]phosphonate has shown promising results as an anticancer agent, particularly against acute promyelocytic leukemia, by inducing cell differentiation and apoptosis .
Synthesis Analysis
The synthesis of diethyl (2-amino-2-oxoethyl)phosphonate derivatives can be achieved through various methods. One approach involves the first synthesis of diethyl l-diazo-2,2,2-trifluoroethylphosphonate, which is then used to produce CF3-substituted α-hydroxy phosphonic and α-amino phosphonic acid derivatives through Rh-catalyzed insertion into O-H and N-H bonds . Another method includes the preparation of diethyl {(3-hydroxy-propyl)aminomethyl}phosphonates, which can be further transformed into cyclic aminomethanephosphonic acid esters . Additionally, diethyl 3-oxocyclobutylphosphonate serves as a versatile synthetic intermediate for the preparation of 3-phosphonocyclobutyl amino acid analogues .
Molecular Structure Analysis
The molecular structure of diethyl (2-amino-2-oxoethyl)phosphonate derivatives can exhibit interesting features such as nearly tetrahedral geometry around the phosphorus atom. For example, diethyl (1-hydroxy-2-butynyl)phosphonate displays this geometry along with intermolecular and intramolecular hydrogen bonding .
Chemical Reactions Analysis
Diethyl (2-amino-2-oxoethyl)phosphonate derivatives can undergo various chemical reactions. Aminium salts can be obtained from reactions with halogen derivatives of hydrocarbons . Additionally, the addition of diethyl phosphite to chiral aldonitrones has been explored as a stereoselective process for synthesizing complex α-amino phosphonates and their N-hydroxy derivatives .
Physical and Chemical Properties Analysis
The physical and chemical properties of diethyl (2-amino-2-oxoethyl)phosphonate derivatives are influenced by their molecular structure. The presence of functional groups such as hydroxyl or amino groups can lead to the formation of hydrogen bonds, which can affect properties like solubility and boiling points. The synthesis of diethyl 1-propyl-2-oxoethylphosphonate involves reactions such as acylation and phosphonation, which can alter the compound's reactivity and stability . Furthermore, novel diethyl {(4-oxo-1,4-dihydroquinolin-3-yl)(aryl/heteroaryl-amino)methyl}phosphonates have been synthesized using CdI2 nanoparticles as a catalyst, demonstrating good antifungal activities, which is indicative of their bioactive properties .
Scientific Research Applications
Corrosion Inhibition : Diethyl (2-amino-2-oxoethyl)phosphonate derivatives have been extensively studied for their corrosion inhibiting properties. Research on α-aminophosphonates like diethyl (((4-chlorophenyl)amino)(phenyl)methyl)phosphonate demonstrated significant inhibition efficiency on mild steel corrosion in hydrochloric acid, making them useful in industrial applications like pickling processes (Gupta et al., 2017).
Structural Characterization and Synthesis : The compound and its derivatives have been synthesized and structurally characterized, reflecting their potential in various biological activities such as enzyme inhibition and antibacterial, antitumor, or antiviral agents. The synthesis involves the Kabachnik-Fields reaction, coupling carbonyl, amine, and dialkyl phosphite units (Ouahrouch et al., 2014).
Anticorrosive Properties : Studies on diethyl (phenylamino) methyl) phosphonate derivatives showcased their effectiveness as corrosion inhibitors for carbon steel in acidic mediums. These studies involve a combination of experimental methods and theoretical studies like Density Functional Theory (DFT) and Molecular Dynamics Simulation (MDS), indicating their significant role in protecting metals against corrosion (Moumeni et al., 2020).
Chemical Synthesis and Characterization : Diethyl {(3-hydroxypropyl)aminomethyl}phosphonates have been prepared and characterized, showing potential in creating various chemical structures like oxazaphosphepane heterocycles and aminomethanephosphonic acids (Zamorano-Octaviano et al., 2006).
Biological Applications : The compound's derivatives, such as Diethyl [(3‐phenoxy‐2‐oxo‐4‐phenyl‐azetidin‐1‐yl)‐phenyl‐methyl]‐phosphonate, have shown significant anticancer activity, especially against leukemic cell lines. This demonstrates their potential in chemo-differentiation therapy for acute promyelocytic leukemia and other acute myeloid leukemias (Mohammadi et al., 2019).
Pharmaceutical Research : Research on diethyl (2-amino-3-cyano-4H-chromen-4-yl)phosphonate and its derivatives highlighted their potential as effective drugs. Theoretical calculations and experimental spectroscopic studies have been conducted to understand their chemical behavior and potential medicinal applications (Yadav et al., 2020).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-diethoxyphosphorylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14NO4P/c1-3-10-12(9,11-4-2)5-6(7)8/h3-5H2,1-2H3,(H2,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPVCUQOSWAXEOQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CC(=O)N)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14NO4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60280088 | |
Record name | Diethyl (2-amino-2-oxoethyl)phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60280088 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl (2-amino-2-oxoethyl)phosphonate | |
CAS RN |
5464-68-6 | |
Record name | 5464-68-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=15422 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Diethyl (2-amino-2-oxoethyl)phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60280088 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5464-68-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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